Cas no 1357931-55-5 (Demethylpiperazinyl Sildenafil Sulfonic Acid)

• Product Name: Demethylpiperazinyl Sildenafil Sulfonic Acid
• CAS No: 1357931-55-5
• MF: C₁₇H₂₀N₄O₅S
• MW: 392.429502487183
• CID: 1069931
• PubChem ID: 135565561
• Update Time: 2025-04-20

Demethylpiperazinyl Sildenafil Sulfonic Acid Chemical and Physical Properties

Names and Identifiers

• Imp. D (Pharmeuropa): 4-Ethoxy-3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1Hpyrazolo[4,3-d]-pyrimidin-5-yl)benzenesulfonic Acid(3-(4,7-Dihydro-1-methyl-7-oxo-3-propyl-1Hpyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxybenzenesulfonicAcid)
• Demethylpiperazinyl Sildenafil Sulfonic Acid
• 4-ethoxy-3-(1-methyl-7-oxo-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-5-yl)benzenesulfonic acid
• 4-ethoxy-3-(1-methyl-7-oxo-3-propyl-6
• Des(methylpiperazinyl) sildenafil acid
• XVD449DO1O
• 4-ethoxy-3-(1-methyl-7-oxo-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-5-yl)benzenesulfonic acid
• 4-Ethoxy-3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1H-pyrazolo(4,3-d)pyrimidin-5-yl)benzenesulfonic acid
• 4-Ethoxy-3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)benzenesulfonic acid
• 4-Ethoxy-3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1Hpyrazolo[4,3-d]pyrimidin-5-yl)be
• 3-(4,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxybenzenesulfonic Acid
• 4-ethoxy-3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)benzenesulfonic acid? (Sildenafil Impurity
• Sildenafil desmethylpiperazinyl sulfonic acid
• CS-0166488
• 4-ethoxy-3-{1-methyl-7-oxo-3-propyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}benzene-1-sulfonic acid
• 4-Ethoxy-3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)benzenesulfonicacid
• BCP33939
• SCHEMBL22558019
• DEMETHYLPIPERAZINYLSILDENAFIL SULFONIC ACID
• 4-Ethoxy-3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1Hpyrazolo[4,3-d]pyrimidin-5-yl)benzenesulfonic Acid; Sildenafil Citrate Imp. D (Pharmeuropa); 3-(4,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxybenzenesulfonic Acid; Sildenafil Citrate Impurity D; Sildenafil Impurity D
• Sildenafil-demethylpiperazinyl-sulfonic acid
• Z3247610813
• Q27294015
• SCHEMBL21995693
• Sildenafil Impurity D
• UNII-XVD449DO1O
• Sildenafil citrate impurity D [EP]
• NS00014954
• Des(methylpiperazinyl) sildenafil acid;Demethylpiperazinyl Sildenafil Sulfonic Acid
• AMY11142
• F82868
• Benzenesulfonic acid, 3-(6,7-dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo(4,3-d)pyrimidin-5-yl)-4-ethoxy-
• 3-(6,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxybenzenesulfonic acid
• 1357931-55-5
• SILDENAFIL CITRATE IMPURITY D [EP IMPURITY]
• Sildenafil EP Impurity D

• Inchi： 1S/C17H20N4O5S/c1-4-6-12-14-15(21(3)20-12)17(22)19-16(18-14)11-9-10(27(23,24)25)7-8-13(11)26-5-2/h7-9H,4-6H2,1-3H3,(H,18,19,22)(H,23,24,25)
• InChI Key： DFABUTFBIDMPKZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)C1NC(C2=C(C(CCC)=NN2C)N=1)=O)OCC)(=O)(=O)O

Computed Properties

• Exact Mass: 392.11544092g/mol
• Monoisotopic Mass: 392.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 131

Experimental Properties

• Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >132°C (dec.)
• Solubility: Very slightly soluble (0.67 g/l) (25 º C),

Demethylpiperazinyl Sildenafil Sulfonic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives